1-Propanone, 3-(dimethylamino)-1-(3-(phenylmethoxy)phenyl)-, hydrochloride

• CAS No.: 51345-71-2
• Molecular Formula: C18H22ClNO2
• Molecular Weight: 319.8 g/mol
• IUPAC Name: 3-(dimethylamino)-1-(3-phenylmethoxyphenyl)propan-1-one;hydrochloride
• InChI: InChI=1S/C18H21NO2.ClH/c1-19(2)12-11-18(20)16-9-6-10-17(13-16)21-14-15-7-4-3-5-8-15;/h3-10,13H,11-12,14H2,1-2H3;1H
• InChI Key: NXKJYSYQDVXINN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC(=O)C1=CC(=CC=C1)OCC2=CC=CC=C2.Cl

Description

1-Propanone, 3-(dimethylamino)-1-(3-(phenylmethoxy)phenyl)-, hydrochloride is a chemical compound with a complex structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Propanone, 3-(dimethylamino)-1-(3-(phenylmethoxy)phenyl)-, hydrochloride typically involves multiple steps. The process begins with the preparation of the core structure, followed by the introduction of functional groups. Common reagents used in the synthesis include dimethylamine, phenylmethanol, and propanone. The reaction conditions often involve controlled temperatures and the use of catalysts to facilitate the reactions.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using optimized reaction conditions to ensure high yield and purity. The process may involve continuous flow reactors and advanced purification techniques to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

1-Propanone, 3-(dimethylamino)-1-(3-(phenylmethoxy)phenyl)-, hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups, leading to the formation of different derivatives.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens and nucleophiles are used under controlled conditions to achieve substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

1-Propanone, 3-(dimethylamino)-1-(3-(phenylmethoxy)phenyl)-, hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on various biological pathways.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-Propanone, 3-(dimethylamino)-1-(3-(phenylmethoxy)phenyl)-, hydrochloride involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• 1-Propanone, 3-(dimethylamino)-1-(3-(phenylmethoxy)phenyl)-
• 1-Propanone, 3-(dimethylamino)-1-(3-(phenylmethoxy)phenyl)-, sulfate
• 1-Propanone, 3-(dimethylamino)-1-(3-(phenylmethoxy)phenyl)-, nitrate

Uniqueness

1-Propanone, 3-(dimethylamino)-1-(3-(phenylmethoxy)phenyl)-, hydrochloride stands out due to its specific chemical structure, which imparts unique properties and reactivity. Its hydrochloride form enhances its solubility and stability, making it more suitable for certain applications compared to its analogs.